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Compound of Interest |

Compound Name: 7-Demethyl lvabradine
CAS No.: 304462-60-0
Cat. No.: B601733
Get Quote
Introduction

7-Demethyl Ivabradine is a significant metabolite and impurity of lvabradine, a heart rate-
lowering agent used in the treatment of stable angina pectoris.[1] The rigorous characterization
of such related substances is a cornerstone of drug development and quality control, ensuring
the safety and efficacy of the final pharmaceutical product. This technical guide provides an in-
depth exploration of the key spectroscopic technigues—Nuclear Magnetic Resonance (NMR)
and Mass Spectrometry (MS)—as they apply to the structural elucidation of 7-Demethyl
Ivabradine.

This document is designed for researchers, scientists, and drug development professionals,
offering not just data, but a field-proven perspective on experimental design, data
interpretation, and the underlying scientific principles.

Chemical Identity

o Systematic Name: (S)-3-(3-(((3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)methyl)
(methyl)amino)propyl)-7-hydroxy-8-methoxy-1,3,4,5-tetrahydro-2H-benzo[d]azepin-2-one[1]
[2]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b601733#bc-rfq
https://www.benchchem.com/product/b601733/docs?utm_src=pdf-body#spectroscopic-characterization-of-7-demethyl-ivabradine-a-technical-guide-for-researchers
https://www.synzeal.com/en/7-demethyl-ivabradine-2
https://www.benchchem.com/product/b601733/docs?utm_src=pdf-body#spectroscopic-characterization-of-7-demethyl-ivabradine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b601733/docs?utm_src=pdf-body#spectroscopic-characterization-of-7-demethyl-ivabradine-a-technical-guide-for-researchers
https://www.synzeal.com/en/7-demethyl-ivabradine-2
https://www.pharmaceresearch.com/public/products/7-demethyl-ivabradine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Molecular Formula: C26H34N205[2]
e Molecular Weight: 454.6 g/mol [2]

Below is a diagram illustrating the chemical structure of 7-Demethyl Ivabradine, highlighting
the key functional groups amenable to spectroscopic analysis.
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Click to download full resolution via product page
Caption: Chemical Structure of 7-Demethyl Ivabradine.

Part 1: Mass Spectrometry (MS) Analysis

Mass spectrometry is an indispensable tool for confirming the molecular weight and exploring
the fragmentation patterns of pharmaceutical compounds, providing robust evidence for
structural confirmation.

Experimental Protocol: LC-MS/MS Analysis

The following protocol outlines a reliable method for the analysis of 7-Demethyl Ivabradine
using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Objective: To confirm the molecular weight and obtain product ion spectra for structural
elucidation.

Instrumentation:
¢ High-Performance Liquid Chromatography (HPLC) system

o Tandem Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF) with an Electrospray
lonization (ESI) source

Reagents and Materials:

» 7-Demethyl Ivabradine reference standard

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.pharmaceresearch.com/public/products/7-demethyl-ivabradine
https://www.pharmaceresearch.com/public/products/7-demethyl-ivabradine
https://www.benchchem.com/product/b601733/docs?utm_src=pdf-body#spectroscopic-characterization-of-7-demethyl-ivabradine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b601733/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-7-demethyl-ivabradine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b601733/docs?utm_src=pdf-body#spectroscopic-characterization-of-7-demethyl-ivabradine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b601733/docs?utm_src=pdf-body#spectroscopic-characterization-of-7-demethyl-ivabradine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b601733/docs?utm_src=pdf-body#spectroscopic-characterization-of-7-demethyl-ivabradine-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

HPLC-grade acetonitrile and methanol

Formic acid (LC-MS grade)

Ultrapure water

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 100 x 4.6 mm, 5 pm)
Mobile Phase A: 0.1% Formic acid in water
Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A typical starting condition would be 95% A, ramped to 95% B over several
minutes to ensure elution and separation from related impurities.

Flow Rate: 0.6 mL/min

Injection Volume: 5 pL

Mass Spectrometry Conditions:

lonization Mode: Electrospray lonization (ESI), Positive

Scan Mode: Full scan (MS1) to identify the precursor ion, followed by product ion scan
(MS2) of the selected precursor.

Precursor lon (m/z): 455.3 [M+H]*

Collision Energy: Ramped or set at various energies (e.g., 20-40 eV) to induce
fragmentation.

Gas Temperatures & Flows: Optimized for the specific instrument, e.g., drying gas at 325°C.

Data Interpretation: Predicted Fragmentation Pathway

Based on the structure of 7-Demethyl Ivabradine and fragmentation data from structurally

similar compounds like N-Desmethyl Ivabradine, we can predict a logical fragmentation
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pathway. The positive ion mode will protonate the tertiary amine, forming the [M+H]* ion at m/z
455.3.

The following diagram illustrates the anticipated fragmentation workflow.

Fragment A
Cleavage of C-N bond miz = 177.1

7-Demethyl Ivabradine
[M+H]* = 455.3 Cleavage of propyl chain

Fragment B
m/z = 279.2

Click to download full resolution via product page

Caption: Predicted MS/MS Fragmentation Workflow.

Expert Insights: The most probable and commonly observed fragmentation in lvabradine and
its metabolites involves the cleavage of the bond between the propyl chain and the nitrogen
atom of the benzazepine ring. This leads to the formation of a stable, resonance-delocalized
fragment containing the bicyclic ether moiety.

e Precursor lon: The protonated molecule [C26H34N20s + H]* is expected at m/z 455.3.

o Key Product lon (Fragment A): A prominent fragment is anticipated at m/z 177.1. This
corresponds to the protonated (S)-((3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)methyl)
(methyl)amine portion of the molecule. This is a characteristic fragment for Ivabradine and its
related compounds.

o Complementary Fragment (Fragment B): Cleavage can also result in a fragment at m/z
279.2, representing the 7-hydroxy-8-methoxy-benzazepinone ring with the attached propyl
chain.

Summary of Mass Spectrometry Data
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lon Type Predicted m/z Identity
Protonated 7-Demethyl
Precursor lon [M+H]* 455.3 ]
Ivabradine
Product lon 177.1 Bicyclic ether amine fragment
Benzazepinone propyl
Product lon 279.2 P Propy

fragment

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy

NMR spectroscopy provides the most detailed information about the carbon-hydrogen
framework of a molecule, allowing for unambiguous structure determination.

Note on Data Availability: As of the time of this writing, specific, publicly available experimental
1H and 3C NMR data for 7-Demethyl Ivabradine is limited. The following data is a
scientifically-grounded prediction based on the known spectra of lvabradine and the expected
electronic effects of the 7-OH substitution.

Experimental Protocol: NMR Data Acquisition

Objective: To acquire high-resolution *H and 3C NMR spectra, along with 2D correlation
spectra (e.g., COSY, HSQC) to assign all proton and carbon signals.

Instrumentation:
 NMR Spectrometer (400 MHz or higher for better resolution)
Sample Preparation:

» Dissolve ~5-10 mg of 7-Demethyl Ivabradine in ~0.6 mL of a suitable deuterated solvent
(e.g., CDCIs or DMSO-ds).

e Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

e Transfer the solution to a 5 mm NMR tube.
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Acquisition Parameters:
e 'H NMR:

o Pulse Program: Standard single pulse (zg30)

o Spectral Width: ~16 ppm

o Number of Scans: 16-64 (depending on concentration)
e 13C NMR:

o Pulse Program: Proton-decoupled (zgpg30)

o Spectral Width: ~220 ppm

o Number of Scans: 1024 or more

e 2D NMR (COSY, HSQC): Utilize standard library pulse programs and optimize parameters
according to the specific instrument and sample.

Predicted *H NMR Spectrum and Interpretation

The demethylation at the 7-position introduces a phenolic hydroxyl group, which will
significantly influence the chemical shifts of the nearby aromatic protons compared to the
parent Ivabradine.
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Predicted
Chemical Shift  Multiplicity

(6, ppm)

Integration

Assignment

Rationale

~9.0-10.0 brs

1H

Ar-OH

Phenolic proton,
broad signal,
exchangeable
with D20.

~6.8-7.0 m

2H

Ar-H

Aromatic protons
on the
benzazepine
ring. Shifted
upfield due to the
-OH group.

~6.6-6.7 m

2H

Ar-H

Aromatic protons
on the bicyclic

ether ring.

~3.85 S

3H

-OCHs

Methoxy group at
Cs.

~3.80 S

3H

-OCHs

Methoxy group
on the bicyclic

ring.

~3.75 S

3H

-OCHs

Methoxy group
on the bicyclic

ring.

~3.0-3.5 m

-N-CHaz-, -CH2-N

Protons on the
propyl chain and
adjacent to the

nitrogens.

2H

Ar-CHa-

Benzylic protons
on the
benzazepine

ring.

© 2026 BenchChem. All rights reserved.

7/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

~2.3 s 3H N-CHs N-methyl group.
Central
~1.8-2.0 m 2H -CHz- methylene of the

propyl chain.

Predicted *C NMR Spectrum and Interpretation

The carbon spectrum will reflect the C-O bond of the new hydroxyl group and the associated

changes in the aromatic region.

Predicted Chemical Shift

Assignment Rationale
(5, ppm)
~170-175 C=0 Carbonyl carbon of the lactam.
Aromatic carbons attached to
~145-155 Ar-C oxygen (C7, C8, and on the
bicyclic ring).
~110-135 Ar-C Other aromatic carbons.
~55-60 -OCHs Methoxy carbons.
Aliphatic carbons adjacent to
~40-55 -N-CHz-, CH2-N _
nitrogen.
~42 N-CHs N-methyl carbon.
Aliphatic carbons in the rings
~25-35 -CH2- )
and propyl chain.
Conclusion

The structural elucidation of 7-Demethyl Ivabradine relies on the synergistic application of

mass spectrometry and NMR spectroscopy. MS provides definitive molecular weight

information and key fragmentation clues, while NMR offers a detailed map of the proton and

carbon skeleton. The protocols and predicted data presented in this guide offer a robust

framework for researchers engaged in the analysis of Ivabradine and its metabolites,
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underscoring the importance of rigorous spectroscopic characterization in modern drug
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 7-Demethyl Ivabradine | 304462-60-0 | SynZeal [synzeal.com]
e 2. pharmaceresearch.com [pharmaceresearch.com]

e To cite this document: BenchChem. [Spectroscopic Characterization of 7-Demethyl
Ivabradine: A Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b601733/docs#spectroscopic-characterization-of-7-
demethyl-ivabradine-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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